![molecular formula C17H12FN5O B6511669 5-[1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-3-phenyl-1,2,4-oxadiazole CAS No. 895093-41-1](/img/structure/B6511669.png)
5-[1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-3-phenyl-1,2,4-oxadiazole
Overview
Description
The compound you’re asking about is a complex organic molecule that contains several common functional groups: a fluorophenyl group, a methyl group, a triazole ring, and an oxadiazole ring. These groups are common in many pharmaceuticals and other biologically active compounds .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of these functional groups around the central carbon atoms. Unfortunately, without more specific information or an X-ray crystallography study, it’s difficult to determine the exact structure .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorine atom could increase its stability and affect its interactions with other molecules .Scientific Research Applications
5-[1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-3-phenyl-1,2,4-oxadiazole has been studied for its potential use in a variety of scientific research applications. This compound has been found to possess a variety of biochemical and physiological properties, which makes it a promising candidate for use in the development of novel drugs and other therapeutic agents. This compound has also been studied for its potential use in the development of novel materials for use in the electronics industry. Additionally, this compound has been studied for its potential use in the development of novel catalysts for use in the chemical industry.
Mechanism of Action
The mechanism of action of 5-[1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-3-phenyl-1,2,4-oxadiazole is not yet fully understood. However, it is believed that this compound may act as an inhibitor of certain enzymes and/or receptors involved in the regulation of biochemical and physiological processes. Additionally, this compound may act as an antioxidant, which could help protect cells from damage caused by free radicals.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have yet to be fully explored. However, preliminary studies have suggested that this compound may have a range of beneficial effects on the body. For example, this compound has been found to possess anti-inflammatory, antioxidant, and anti-cancer properties. Additionally, this compound has been found to possess anti-diabetic and anti-obesity properties.
Advantages and Limitations for Lab Experiments
5-[1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-3-phenyl-1,2,4-oxadiazole has several advantages for use in lab experiments. For example, this compound is relatively easy to synthesize and has a relatively low cost. Additionally, this compound is stable and has a relatively long shelf life. Additionally, this compound has a low toxicity, which makes it safe for use in lab experiments. However, this compound also has several limitations. For example, this compound is not water-soluble, which can make it difficult to use in certain experiments. Additionally, this compound is not very soluble in organic solvents, which can limit its use in certain experiments.
Future Directions
There are a number of potential future directions for the research and development of 5-[1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-3-phenyl-1,2,4-oxadiazole. For example, further studies are needed to explore the biochemical and physiological effects of this compound in more detail. Additionally, further studies are needed to explore the potential therapeutic applications of this compound. Additionally, further studies are needed to explore the potential use of this compound in the development of novel materials and catalysts. Finally, further studies are needed to explore the potential use of this compound in the development of novel drugs and other therapeutic agents.
Synthesis Methods
5-[1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-3-phenyl-1,2,4-oxadiazole is synthesized using a three-step process. The first step involves the reaction of 4-fluorophenyl-1H-1,2,3-triazol-5-ylmethyl chloride with sodium azide in an aqueous solution of sodium hydroxide. This reaction produces 5-chloro-1-(4-fluorophenyl)-4-methyl-1H-1,2,3-triazol-5-ylmethyl azide. The second step involves the reaction of 5-chloro-1-(4-fluorophenyl)-4-methyl-1H-1,2,3-triazol-5-ylmethyl azide with phenyl isocyanate in an aqueous solution of sodium hydroxide. This reaction produces this compound. Finally, the third step involves the reaction of this compound with a base in an aqueous solution of sodium hydroxide. This reaction produces this compound.
properties
IUPAC Name |
5-[1-(4-fluorophenyl)-5-methyltriazol-4-yl]-3-phenyl-1,2,4-oxadiazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12FN5O/c1-11-15(20-22-23(11)14-9-7-13(18)8-10-14)17-19-16(21-24-17)12-5-3-2-4-6-12/h2-10H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XOXKJUNBYGTKJH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=NN1C2=CC=C(C=C2)F)C3=NC(=NO3)C4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12FN5O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-({6-[(4-chlorophenyl)methyl]-2-ethyl-7-oxo-2H,6H,7H-pyrazolo[4,3-d]pyrimidin-5-yl}sulfanyl)-N-(2,4-dimethylphenyl)acetamide](/img/structure/B6511587.png)
![2-({6-[(4-chlorophenyl)methyl]-2-ethyl-7-oxo-2H,6H,7H-pyrazolo[4,3-d]pyrimidin-5-yl}sulfanyl)-N-(3,5-dimethylphenyl)acetamide](/img/structure/B6511593.png)
![N-benzyl-2-({2-ethyl-6-[(4-methoxyphenyl)methyl]-7-oxo-2H,6H,7H-pyrazolo[4,3-d]pyrimidin-5-yl}sulfanyl)acetamide](/img/structure/B6511601.png)
![2-({2-ethyl-6-[(4-methoxyphenyl)methyl]-7-oxo-2H,6H,7H-pyrazolo[4,3-d]pyrimidin-5-yl}sulfanyl)-N-(2-methoxyphenyl)acetamide](/img/structure/B6511604.png)
![2-ethyl-6-[(4-methoxyphenyl)methyl]-5-{[(3-methylphenyl)methyl]sulfanyl}-2H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one](/img/structure/B6511608.png)
![N-benzyl-2-{[2-ethyl-7-oxo-6-(2-phenylethyl)-2H,6H,7H-pyrazolo[4,3-d]pyrimidin-5-yl]sulfanyl}acetamide](/img/structure/B6511615.png)
![N-(3-chloro-4-methoxyphenyl)-2-{[2-ethyl-7-oxo-6-(2-phenylethyl)-2H,6H,7H-pyrazolo[4,3-d]pyrimidin-5-yl]sulfanyl}acetamide](/img/structure/B6511621.png)
![2-(4-chlorophenyl)-3-(ethylsulfanyl)-8-phenylmethanesulfonyl-1,4,8-triazaspiro[4.5]deca-1,3-diene](/img/structure/B6511632.png)
![8-(4-tert-butylbenzenesulfonyl)-2-phenyl-3-(propylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene](/img/structure/B6511636.png)
![2-(ethylsulfanyl)-8-(4-fluorobenzenesulfonyl)-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene](/img/structure/B6511637.png)
![2-(4-chlorophenyl)-8-(4-methoxybenzenesulfonyl)-3-(methylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene](/img/structure/B6511640.png)
![2-(4-chlorophenyl)-8-(3,4-dimethoxybenzenesulfonyl)-3-(methylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene](/img/structure/B6511645.png)
![3-(2H-1,3-benzodioxol-5-yl)-5-[1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazole](/img/structure/B6511677.png)
![2-({9-benzyl-8,8-dioxo-8lambda6-thia-3,5,9-triazatricyclo[8.4.0.0^{2,7}]tetradeca-1(14),2(7),3,5,10,12-hexaen-4-yl}sulfanyl)-N-(3-chloro-4-fluorophenyl)acetamide](/img/structure/B6511684.png)